![molecular formula C30H44O5 B135177 Glnsf CAS No. 139163-14-7](/img/structure/B135177.png)
Glnsf
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Overview
Description
Glnsf, also known as glutamine synthetase, is an enzyme that plays a crucial role in the synthesis of glutamine from glutamate. Glutamine is a non-essential amino acid that is involved in a variety of cellular processes, including protein synthesis, energy metabolism, and immune function. This compound is widely studied in the scientific community due to its importance in maintaining cellular homeostasis.
Scientific Research Applications
Glnsf is widely studied in the scientific community due to its importance in maintaining cellular homeostasis. It is involved in a variety of cellular processes, including protein synthesis, energy metabolism, and immune function. This compound has been implicated in the pathogenesis of a variety of diseases, including cancer, neurodegenerative disorders, and metabolic disorders. Researchers are studying the role of this compound in these diseases to develop new treatments and therapies.
Mechanism of Action
Glnsf catalyzes the transfer of an amino group from glutamate to ammonia, forming this compound. This reaction requires ATP and magnesium ions as cofactors. This compound is regulated by a variety of factors, including the availability of substrates, the concentration of this compound, and the activity of other enzymes involved in the this compound synthesis pathway. This compound is also regulated by post-translational modifications, including phosphorylation and acetylation.
Biochemical and Physiological Effects:
This compound plays a crucial role in maintaining cellular homeostasis. It is involved in a variety of cellular processes, including protein synthesis, energy metabolism, and immune function. Glutamine, the product of this compound catalysis, is a non-essential amino acid that is involved in a variety of metabolic processes. Glutamine is a major source of energy for rapidly dividing cells, such as cancer cells. Glutamine is also involved in the regulation of immune function, the maintenance of gut integrity, and the prevention of muscle wasting.
Advantages and Limitations for Lab Experiments
Glnsf is widely studied in the laboratory due to its importance in maintaining cellular homeostasis. The advantages of studying this compound include its involvement in a variety of cellular processes, its regulation by a variety of factors, and its importance in the pathogenesis of a variety of diseases. The limitations of studying this compound include the complexity of its regulation and the difficulty of studying its function in vivo.
Future Directions
There are many future directions for the study of Glnsf. Researchers are studying the role of this compound in the pathogenesis of a variety of diseases, including cancer, neurodegenerative disorders, and metabolic disorders. They are also studying the regulation of this compound by post-translational modifications, including phosphorylation and acetylation. Future studies may also focus on the development of new treatments and therapies for diseases that involve this compound.
Synthesis Methods
Glnsf is synthesized by a variety of organisms, including bacteria, fungi, plants, and animals. The synthesis of this compound involves the transfer of an amino group from glutamate to ammonia, forming this compound. This reaction is catalyzed by this compound, which requires ATP and magnesium ions as cofactors. The synthesis of this compound is regulated by a variety of factors, including the availability of substrates, the concentration of this compound, and the activity of other enzymes involved in the this compound synthesis pathway.
properties
CAS RN |
139163-14-7 |
---|---|
Molecular Formula |
C30H44O5 |
Molecular Weight |
484.7 g/mol |
IUPAC Name |
(2S,4aR,6aR,6aS,6bR,8aR,9S,10S,12aS)-10-hydroxy-9-(hydroxymethyl)-2,4a,6a,6b,9,12a-hexamethyl-6-oxo-3,4,5,6a,7,8,8a,10,11,12-decahydro-1H-picene-2-carboxylic acid |
InChI |
InChI=1S/C30H44O5/c1-25-13-14-26(2,24(34)35)15-19(25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)23(33)16-25/h7-8,20-22,31-32H,9-17H2,1-6H3,(H,34,35)/t20-,21-,22+,25-,26+,27+,28-,29-,30+/m1/s1 |
InChI Key |
RHNWRQKXTGXIPM-MVKBXWJFSA-N |
Isomeric SMILES |
C[C@]12CC[C@](CC1=C3C=C[C@@H]4[C@]5(CC[C@@H]([C@]([C@@H]5CC[C@]4([C@@]3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O |
SMILES |
CC12CCC(CC1=C3C=CC4C5(CCC(C(C5CCC4(C3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O |
Canonical SMILES |
CC12CCC(CC1=C3C=CC4C5(CCC(C(C5CCC4(C3(C(=O)C2)C)C)(C)CO)O)C)(C)C(=O)O |
synonyms |
GLNSF glyyunnansapogenin F |
Origin of Product |
United States |
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